BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Molecular Architecture of
Afzelechin 3-O-xyloside: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Afzelechin 3-O-xyloside

Cat. No.: B13414067

For Immediate Release

This technical document provides a comprehensive overview of the chemical structure,
properties, and analytical characterization of Afzelechin 3-O-xyloside, a naturally occurring
flavonoid glycoside. This guide is intended for researchers, scientists, and professionals in the
fields of medicinal chemistry, natural product chemistry, and drug development.

Chemical Structure and Stereochemistry

Afzelechin 3-O-xyloside, systematically named (+)-afzelechin-3-O-3-D-xylopyranoside and
also known as Arthromerin A, is a flavan-3-ol glycoside. The molecule consists of two key
components: the aglycone, afzelechin, and a xylose sugar moiety.

o Aglycone: The afzelechin core is a flavan-3-ol with a specific stereochemistry of (2R,3S)-2-
(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol. This configuration is crucial for its
biological activity.

e Glycosidic Linkage: A B-D-xylopyranoside unit is attached to the afzelechin backbone at the
C-3 hydroxyl group via an O-glycosidic bond. The (3-configuration of this linkage is a key
structural feature.

The complete chemical structure is illustrated in the diagram below.
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Plant Material Collection and Preparation

l
Solvent Extraction (e.g., Methanol/Ethanol)
l
quuid-Liquid PartitioningD
l
Golumn Chromatography (e.g., Silica Gel, SephadexD
l
(Preparative HPLC)

l

(Structural Elucidation (NMR, MS))
l

(Pure Afzelechin 3-O-xyloside)
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of Afzelechin 3-O-
xyloside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13414067#what-is-the-chemical-structure-of-
afzelechin-3-o-xyloside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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